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Compound of Interest

Compound Name: Genite

Cat. No.: B165547 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential, immediate safety and logistical

information for the personal protective equipment (PPE) and procedures required when

working with Genite, a miticide identified as 2,4-Dichlorophenyl benzenesulfonate. Adherence

to these protocols is critical for ensuring personal safety and environmental protection.

Immediate Safety and Hazard Information
Genite is classified as a hazardous substance with the following primary concerns:

Acute Toxicity: Harmful if swallowed and toxic in contact with skin.

Corrosive Effects: Causes severe skin burns and serious eye damage.

Carcinogenicity: Suspected of causing cancer.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[1]

Due to the hazardous nature of Genite, direct contact must be avoided at all times through the

stringent use of appropriate personal protective equipment.

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is mandatory to prevent exposure through inhalation, dermal

contact, and ocular routes.
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PPE Category Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene, or

Butyl rubber). Ensure gloves

are rated for protection against

chlorinated aromatic

compounds. Discard

immediately if contaminated.

Prevents dermal absorption,

which is a primary route of

exposure. Studies show that

97% of pesticide exposure

occurs through the skin.[2]

Body Protection

Chemical-resistant suit or a lab

coat worn over long-sleeved

clothing and long pants. An

apron may be required for

mixing and loading operations.

[3]

Provides a barrier against

spills and splashes, minimizing

skin contact.

Eye and Face Protection
Safety goggles and a face

shield.

Protects against splashes that

can cause severe eye

damage.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a particulate pre-filter

(P100).

Essential for preventing the

inhalation of aerosols or dust,

especially during mixing,

loading, or if the ventilation is

inadequate.

Quantitative Data Summary
The following table summarizes the key quantitative data for Genite (2,4-Dichlorophenyl

benzenesulfonate).
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Data Point Value Source

Chemical Name
2,4-Dichlorophenyl

benzenesulfonate
Guidechem[2]

CAS Number 97-16-5 CymitQuimica[1]

Molecular Formula C₁₂H₈Cl₂O₃S HPC Standards

Molecular Weight 303.16 g/mol HPC Standards

Acute Oral LD50 (Rat)
1400 ± 420 mg/kg (male),

1900 ± 240 mg/kg (female)
Guidechem

Acute Dermal LD50 (Rabbit) > 940 mg/kg Guidechem

Occupational Exposure Limits

(OELs)

No specific Permissible

Exposure Limit (PEL) or

Threshold Limit Value (TLV)

has been established. A

conservative, risk-based

approach to control exposure

is required.

Experimental Protocol: Laboratory Miticide Efficacy
Bioassay
This protocol outlines a general procedure for assessing the efficacy of Genite against a target

mite species in a laboratory setting.

1. Preparation of Test Solutions:

Wear all required PPE as detailed above.
In a chemical fume hood, prepare a stock solution of Genite in a suitable solvent (e.g.,
acetone).
Perform serial dilutions to obtain the desired test concentrations.

2. Treatment Application:
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Uniformly apply a known volume of each test solution to a substrate (e.g., a leaf disc or filter
paper) within a petri dish.
A control group treated only with the solvent must be included.
Allow the solvent to evaporate completely in the fume hood.

3. Mite Introduction:

Carefully transfer a known number of adult mites onto the treated substrate in each petri
dish.

4. Incubation and Observation:

Maintain the petri dishes in a controlled environment (temperature, humidity, and
photoperiod) suitable for the target mite species.
Assess mite mortality at predetermined intervals (e.g., 24, 48, and 72 hours) under a
microscope.

5. Data Analysis:

Calculate the percentage of mortality for each concentration and the control.
If applicable, use probit analysis to determine the LC50 (lethal concentration for 50% of the
population).

Genite Handling and Disposal Workflow
The following diagram illustrates the step-by-step workflow for the safe handling and disposal

of Genite.

Preparation Phase Handling Phase Disposal Phase

Prepare Well-Ventilated Area
(Fume Hood)

Don Appropriate PPE
1.

Weigh/Measure Genite Prepare Solution
2.

Experimental Application
3.

Decontaminate Equipment Segregate Waste
(Halogenated Organic)

4.
Label Hazardous Waste

5.
Store in Designated Area

6.
Arrange Professional Disposal

7.

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Genite.
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Emergency Response Plan
In the event of an emergency involving Genite, the following decision-making process should

be followed.

Spill Response Personnel Exposure

Emergency Event

Evacuate Immediate Area

Spill

Remove Contaminated Clothing

Exposure

Ensure Ventilation

Contain Spill with Inert Absorbent

Clean Up with Appropriate PPE

Dispose as Hazardous Waste

Wash Affected Area Thoroughly

Seek Immediate Medical Attention

Provide SDS to Medical Personnel
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Caption: Decision-making process for Genite-related emergencies.

Operational and Disposal Plans
Operational Plan:

Pre-Operational Check:

Ensure the designated work area (preferably a chemical fume hood) is clean and

operational.

Verify that all necessary PPE is available and in good condition.

Confirm the location and accessibility of emergency equipment (spill kit, safety shower,

eyewash station).

Handling and Application:

Conduct all manipulations of Genite, including weighing and solution preparation, within a

certified chemical fume hood to minimize inhalation exposure.

Use dedicated, clearly labeled equipment for handling Genite.

Clean any spills immediately following the emergency response plan.

Post-Operational Procedure:

Decontaminate all work surfaces and equipment thoroughly.

Remove PPE carefully to avoid self-contamination and dispose of single-use items as

hazardous waste.

Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan:

Genite is an organochlorine pesticide and must be disposed of as hazardous waste.
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Waste Segregation: Collect all Genite waste, including unused product, contaminated

materials (e.g., gloves, absorbent pads, and disposable labware), in a designated and clearly

labeled container for "Halogenated Organic Waste."

Container Management: Use a chemically resistant, sealable container for waste

accumulation. Do not overfill the container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2,4-Dichlorophenyl benzenesulfonate," and the associated hazards (Toxic,

Corrosive, Environmental Hazard).

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

hazardous waste accumulation area, away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste by a licensed

and certified environmental waste management company. On-site disposal or disposal via

standard laboratory drains or trash is strictly prohibited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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